Cas no 954219-68-2 (2,3-difluoro-5-nitro-pyridine)

• Product Name: 2,3-difluoro-5-nitro-pyridine
• CAS No: 954219-68-2
• Molecular Formula: C₅H₂F₂N₂O₂
• Molecular Weight: 160.078387737274
• MDL: MFCD09750303
• CID: 820586
• PubChem ID: 22308697

2,3-difluoro-5-nitro-pyridine Properties

Names and Identifiers

• 2,3-Difluoro-5-nitropyridine
• 2,3-BIS(HYDROXYMETHYL)NAPHTHALENE
• 2,3-difluoro-5-nitro-pyridine
• PubChem5413
• ZB1250
• 2,3-bis(fluoranyl)-5-nitro-pyridine
• XF10071
• AM62437
• LS20384
• AB0027849
• W9741
• ST24021466
• A845294
• 2,3-Difluoro-5-nitropyridine (ACI)

• MDL： MFCD09750303
• InChIKey： YJBQJGQRNAZQPG-UHFFFAOYSA-N
• Inchi： 1S/C5H2F2N2O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H
• SMILES： [O-][N+](C1C=C(F)C(F)=NC=1)=O

Computed Properties

• Exact Mass: 160.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.7

Experimental Properties

• LogP: 1.79120
• PSA: 58.71000
• Boiling Point: 226.2±35.0 ºC (760 Torr),
• Flash Point: 90.6±25.9 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),